Cas no 478062-84-9 (1-(3-Chlorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine)

1-(3-Chlorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine is a heterocyclic compound featuring a fused oxazolopyrimidine core linked to a chlorophenyl-substituted piperazine moiety. This structure imparts potential pharmacological relevance, particularly in targeting central nervous system (CNS) receptors or enzymes due to its piperazine and aromatic heterocycle components. The 3-chlorophenyl group enhances lipophilicity, potentially improving membrane permeability, while the oxazolopyrimidine scaffold may contribute to binding affinity in biological systems. The compound's synthetic versatility allows for further derivatization, making it a valuable intermediate in medicinal chemistry research. Its well-defined molecular architecture supports structure-activity relationship (SAR) studies for optimizing selectivity and potency in drug discovery applications.

1-(3-Chlorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine structure

478062-84-9 structure

Product Name:1-(3-Chlorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine

CAS No:478062-84-9

MF:C₁₆H₁₆ClN₅O

MW:329.784141540527

CID:5690787

PubChem ID:1481225

Update Time:2025-05-28

1-(3-Chlorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine Chemical and Physical Properties

Names and Identifiers

- HMS2681E08
- BDBM54340
- 6P-333S
- CHEMBL1588806
- 478062-84-9
- 4-[4-(3-chlorophenyl)piperazin-1-yl]-3-methyl-[1,2]oxazolo[5,4-d]pyrimidine
- AKOS001945835
- 4-[4-(3-chlorophenyl)piperazino]-3-methyl-isoxazolo[5,4-d]pyrimidine
- 1-(3-chlorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine
- cid_1481225
- CCG-172770
- 4-[4-(3-chlorophenyl)-1-piperazinyl]-3-methylisoxazolo[5,4-d]pyrimidine
- Z1939154177
- MLS000706926
- 4-[4-(3-chlorophenyl)piperazino]-3-methylisoxazolo[5,4-d]pyrimidine
- Oprea1_469348
- SMR000335751
- DTXSID201151967
- Isoxazolo[5,4-d]pyrimidine, 4-[4-(3-chlorophenyl)-1-piperazinyl]-3-methyl-
- 1-(3-Chlorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine
- Inchi： 1S/C16H16ClN5O/c1-11-14-15(18-10-19-16(14)23-20-11)22-7-5-21(6-8-22)13-4-2-3-12(17)9-13/h2-4,9-10H,5-8H2,1H3
- InChI Key： ZVLDOCMMDDSEFS-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1CCN(C2=C3C(=NC=N2)ON=C3C)CC1

Computed Properties

Exact Mass: 329.1043378g/mol
Monoisotopic Mass: 329.1043378g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 58.3Å²

Experimental Properties

Density: 1.364±0.06 g/cm3(Predicted)
Boiling Point: 540.5±50.0 °C(Predicted)
pka: 3.67±0.40(Predicted)

1-(3-Chlorophenyl)-4-{3-methyl-[1,2]oxazolo[5,4-d]pyrimidin-4-yl}piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629536-1mg	4-(4-(3-Chlorophenyl)piperazin-1-yl)-3-methylisoxazolo[5,4-d]pyrimidine	478062-84-9	98%	1mg	￥546.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629536-2mg	4-(4-(3-Chlorophenyl)piperazin-1-yl)-3-methylisoxazolo[5,4-d]pyrimidine	478062-84-9	98%	2mg	￥536.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629536-5mg	4-(4-(3-Chlorophenyl)piperazin-1-yl)-3-methylisoxazolo[5,4-d]pyrimidine	478062-84-9	98%	5mg	￥537.00	2024-05-12